Cas no 106055-14-5 (2H-1-Benzopyran-2-one,3-[1-(4-chlorophenyl)propyl]-7-(6,7-dihydroxy-3,7-dimethyl-2-octenyl)-4-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one,3-[1-(4-chlorophenyl)propyl]-7-(6,7-dihydroxy-3,7-dimethyl-2-octenyl)-4-hydroxy-
• CAS No: 106055-14-5
• MF: C₂₈H₃₃ClO₅
• MW: 485.011627912521
• CID: 1169880
• Update Time: 2024-07-25

2H-1-Benzopyran-2-one,3-[1-(4-chlorophenyl)propyl]-7-(6,7-dihydroxy-3,7-dimethyl-2-octenyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-[1-(4-chlorophenyl)propyl]-7-(6,7-dihydroxy-3,7-dimethyl-2-octenyl)-4-hydroxy-
• 2H-1-Benzopyran-2-one, 3-[1-(4-chlorophenyl)propyl]-7-(6,7-dihydroxy-3,7-dimethyl-2-octen-1-yl)-4-hydroxy-

• Inchi： 1S/C28H33ClO5/c1-5-21(19-10-12-20(29)13-11-19)25-26(31)22-14-9-18(16-23(22)34-27(25)32)8-6-17(2)7-15-24(30)28(3,4)33/h6,9-14,16,21,24,30-31,33H,5,7-8,15H2,1-4H3/b17-6+
• InChI Key： KYEZDYJWBQVLFF-UBKPWBPPSA-N
• SMILES： CCC(C1C(=O)OC2C(=CC=C(C=2)C/C=C(/CCC(C(O)(C)C)O)\C)C=1O)C1C=CC(Cl)=CC=1

Computed Properties

• Exact Mass: 484.20179

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 674.4±55.0 °C(Predicted)
• PSA: 86.99
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins